Cas no 52374-17-1 (Benzenesulfonamide, N-hexyl-3-nitro-)

Benzenesulfonamide, N-hexyl-3-nitro- structure
52374-17-1 structure
Product Name:Benzenesulfonamide, N-hexyl-3-nitro-
CAS No:52374-17-1
MF:C12H18N2O4S
MW:286.347321987152
CID:359810
PubChem ID:19203725
Update Time:2025-04-19

Benzenesulfonamide, N-hexyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-hexyl-3-nitro-
    • N-hexyl-3-nitrobenzenesulfonamide
    • AKOS003041138
    • N-Hexyl-3-nitrobenzene-1-sulfonamide
    • 52374-17-1
    • DTXSID20598196
    • MDL: MFCD05659927
    • Inchi: 1S/C12H18N2O4S/c1-2-3-4-5-9-13-19(17,18)12-8-6-7-11(10-12)14(15)16/h6-8,10,13H,2-5,9H2,1H3
    • InChI Key: OOQRQJRKOPBRCC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(NCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 286.09884
  • Monoisotopic Mass: 286.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 89.31
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